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Compound of Interest

Compound Name: Angeloylisogomisin O

Cat. No.: B1150683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Geminivir is a novel synthetic compound with demonstrated potent inhibitory effects on the

JAK-STAT signaling pathway, making it a compound of significant interest for research in

immunology, oncology, and inflammatory diseases. Accurate and consistent preparation of

Geminivir stock solutions is critical for obtaining reproducible experimental results. These

application notes provide detailed protocols for the preparation, storage, and handling of

Geminivir stock solutions to ensure their stability and efficacy for in vitro and in vivo studies.

Compound Information
Property Value

Compound Name Geminivir

Molecular Weight 452.5 g/mol

Appearance White to off-white crystalline solid

Purity ≥98% (by HPLC)

Solubility Data
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The solubility of Geminivir was determined in various common laboratory solvents. It is

essential to select the appropriate solvent based on the experimental requirements.

Solvent Solubility (at 25°C) Notes

Dimethyl Sulfoxide (DMSO) ≥ 50 mg/mL (≥ 110 mM)

Recommended for preparing

high-concentration stock

solutions.

Ethanol (100%) ≈ 10 mg/mL (≈ 22 mM)

Suitable for some applications,

but lower solubility may limit

the stock concentration.

Phosphate-Buffered Saline

(PBS, pH 7.4)
< 0.1 mg/mL

Geminivir is poorly soluble in

aqueous solutions. Direct

dissolution in PBS is not

recommended.

Cell Culture Medium < 0.1 mg/mL

Dilution from a DMSO stock is

necessary for cell-based

assays.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Geminivir Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution of Geminivir,

which is suitable for long-term storage and subsequent dilution for various cellular assays.

Materials:

Geminivir (solid powder)

Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

Analytical balance

1.5 mL or 2.0 mL sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: In a sterile environment (e.g., a laminar flow hood), allow the

Geminivir vial and DMSO to equilibrate to room temperature.

Calculation of Mass: To prepare 1 mL of a 10 mM stock solution, calculate the required mass

of Geminivir using the following formula: Mass (mg) = Molarity (M) x Volume (L) x Molecular

Weight ( g/mol ) x 1000 Mass (mg) = 0.010 mol/L x 0.001 L x 452.5 g/mol x 1000 = 4.525 mg

Weighing Geminivir: Carefully weigh out 4.525 mg of Geminivir powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add 1 mL of sterile DMSO to the microcentrifuge tube containing the Geminivir

powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller

volumes (e.g., 20 µL) in sterile microcentrifuge tubes.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, preparation date, and your initials. Store the aliquots at -20°C or -80°C for long-term

storage.

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol outlines the dilution of the 10 mM Geminivir DMSO stock solution to prepare

working solutions for use in cell-based experiments. It is crucial to maintain a low final DMSO

concentration to avoid solvent-induced cytotoxicity.[2]
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Materials:

10 mM Geminivir stock solution in DMSO

Sterile cell culture medium (appropriate for your cell line)

Sterile microcentrifuge tubes or a 96-well plate

Calibrated micropipettes and sterile tips

Procedure:

Thawing the Stock Solution: Thaw one aliquot of the 10 mM Geminivir stock solution at room

temperature.

Serial Dilution (Example for a 10 µM final concentration): a. Perform an intermediate dilution

step to minimize pipetting errors and ensure accurate final concentrations. For example,

dilute the 10 mM stock 1:100 in sterile cell culture medium to create a 100 µM intermediate

solution. To do this, add 2 µL of the 10 mM stock to 198 µL of cell culture medium. b. Further

dilute the 100 µM intermediate solution 1:10 in your final experimental volume. For instance,

to achieve a final concentration of 10 µM in 1 mL of cell culture, add 100 µL of the 100 µM

intermediate solution to 900 µL of cell culture medium in your experimental plate.

Final DMSO Concentration: By following the example above, the final concentration of

DMSO in the cell culture medium will be 0.1%, which is generally well-tolerated by most cell

lines. Always include a vehicle control (medium with the same final concentration of DMSO)

in your experiments.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Stability of Geminivir Stock Solutions
The stability of Geminivir stock solutions was assessed under different storage conditions.

Stability was determined by HPLC analysis, with the compound being considered stable if the

purity remained above 95% of the initial value.[3][4]
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Storage Condition Solvent Concentration
Stability (Time to
<95% Purity)

-80°C DMSO 10 mM > 12 months

-20°C DMSO 10 mM ~ 6 months

4°C DMSO 10 mM < 2 weeks

Room Temperature DMSO 10 mM < 48 hours

Recommendation: For long-term storage, it is highly recommended to store Geminivir stock

solutions in DMSO at -80°C in single-use aliquots. Avoid repeated freeze-thaw cycles to

maintain the integrity of the compound.[2]

Diagrams
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Caption: Experimental workflow for preparing and using Geminivir.
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Caption: Geminivir inhibits the JAK-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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